Cas no 2228127-79-3 (tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate
• CAS No: 2228127-79-3
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5945011
• PubChem ID: 165655213
• Update Time: 2025-05-24

tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate
• 2228127-79-3
• EN300-1900959

• Inchi： 1S/C13H25NO4/c1-12(2,3)18-11(15)14-6-7-17-9-10(14)8-13(4,5)16/h10,16H,6-9H2,1-5H3
• InChI Key： DXNGAIZEBXBEQY-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CC(C)(C)O

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate

tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate, identified by the CAS number 2228127-79-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of morpholines, which are six-membered ring structures containing one oxygen atom and one nitrogen atom. The morpholine ring in this compound is substituted at the 3-position with a hydroxymethyl group and at the 4-position with a tert-butyl ester group, making it a derivative of morpholine carboxylic acid.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery and development. The unique structure of tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate allows for a wide range of functional groups to be introduced, enabling it to act as a versatile building block in organic synthesis. Its hydroxymethyl group provides hydrophilic properties, while the tert-butyl ester group contributes to lipophilicity, making it an ideal candidate for designing bioactive molecules with balanced solubility profiles.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, esterifications, and reductions. Researchers have optimized these reactions to achieve high yields and purity levels. For instance, the formation of the morpholine ring can be achieved through cyclization reactions involving amino alcohols and ketones or aldehydes. The subsequent introduction of the tert-butyl ester group is often carried out via esterification reactions using tert-butanol as the alcohol component.

In terms of applications, tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate has shown promise in the field of medicinal chemistry. Its ability to form hydrogen bonds due to the hydroxymethyl group makes it a potential candidate for targeting various biological receptors. Recent studies have explored its role as a ligand in metalloenzyme inhibition and as a component in peptide-based drug delivery systems.

Moreover, this compound has been investigated for its potential in materials science. The combination of hydrophilic and lipophilic groups in its structure makes it suitable for use in surfactants, polymers, and other materials requiring amphiphilic properties. Researchers have reported its use as a precursor for synthesizing block copolymers with tunable properties, which could find applications in drug delivery systems and nanotechnology.

The stability and reactivity of tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate have also been extensively studied under various conditions. Thermal analysis has shown that it is stable up to temperatures around 150°C, making it suitable for high-temperature chemical processes. Its reactivity towards nucleophiles and electrophiles has been exploited in designing novel synthetic pathways for complex molecules.

In conclusion, tert-butyl 3-(2-hydroxy-2-methylpropyl)morpholine-4-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important molecule in contemporary chemical research. As ongoing investigations continue to uncover new properties and uses, this compound is expected to play an increasingly significant role in both academic and industrial settings.